Cas no 1251547-03-1 (8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1251547-03-1
• MF: C₂₄H₂₇N₃O₂S
• MW: 421.555084466934
• CID: 5394234
• Update Time: 2025-06-09

8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [8-methoxy-4-(4-propan-2-ylanilino)quinolin-2-yl]-thiomorpholin-4-ylmethanone
• 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C24H27N3O2S/c1-16(2)17-7-9-18(10-8-17)25-20-15-21(24(28)27-11-13-30-14-12-27)26-23-19(20)5-4-6-22(23)29-3/h4-10,15-16H,11-14H2,1-3H3,(H,25,26)
• InChI Key： CEPFEQFJYQTMLA-UHFFFAOYSA-N
• SMILES： C(C1=CC(NC2=CC=C(C(C)C)C=C2)=C2C(=N1)C(OC)=CC=C2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1251547-03-1): An Overview

8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1251547-03-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and thiomorpholine, two important scaffolds in drug discovery and development.

The structure of 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine is characterized by a quinoline core, which is a heterocyclic aromatic compound with a broad range of biological activities. The presence of the thiomorpholine moiety, a sulfur-containing heterocycle, further enhances the compound's pharmacological properties. The methoxy and isopropylphenyl substituents contribute to the overall hydrophobicity and lipophilicity, which are crucial for cellular uptake and target binding.

Recent studies have highlighted the potential of 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential for developing it into a viable therapeutic agent. Moreover, its low toxicity and minimal side effects in animal models suggest that it may have a favorable safety profile in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine in various indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have sparked interest from pharmaceutical companies and academic researchers alike, leading to increased investment in further development and optimization of this compound.

The synthesis of 8-methoxy-N-[4-(propan-2-yl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amine involves several steps, including the formation of the quinoline core, the introduction of the thiomorpholine moiety, and the attachment of the methoxy and isopropylphenyl substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for large-scale clinical trials and potential commercialization.

In conclusion, 8-methoxy-N-[4-(propan-2-ylyl)phenyl]-2-(thiomorpholine-4-carbonyl)quinolin-4-amnine (CAS No. 1251547-03-1) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research and clinical trials continue to uncover its full therapeutic potential, paving the way for new treatments for various diseases. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development.